4-[[1-(2,2-Difluoro-2-phenylethyl)triazol-4-yl]methyl]piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[1-(2,2-Difluoro-2-phenylethyl)triazol-4-yl]methyl]piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DFTP and is synthesized using a specific method that involves several steps.
Mechanism of Action
The mechanism of action of DFTP is not fully understood, but it is believed to work by inhibiting specific enzymes that are involved in cell growth and division. This inhibition leads to the death of cancer cells and has been shown to be effective against certain types of cancer.
Biochemical and Physiological Effects
DFTP has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. Additionally, DFTP has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
DFTP has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have significant activity against certain types of cancer cells. However, there are limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on DFTP. One area of research is in the development of new drugs for the treatment of cancer. DFTP has shown significant activity against certain types of cancer cells and may be useful in the development of new chemotherapeutic agents. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other fields, such as neurodegenerative diseases.
Synthesis Methods
The synthesis of DFTP involves the use of several chemical reagents and solvents. The first step involves the reaction of 2,2-difluoro-2-phenylethylamine with triethyl orthoformate to produce a specific intermediate. The intermediate is then reacted with piperazine and sodium hydride to produce DFTP. The synthesis process is complex and requires careful monitoring of reaction conditions to achieve high yields.
Scientific Research Applications
DFTP has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs for the treatment of various diseases. DFTP has been shown to have significant activity against certain types of cancer cells and has been investigated as a potential chemotherapeutic agent.
properties
IUPAC Name |
4-[[1-(2,2-difluoro-2-phenylethyl)triazol-4-yl]methyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F2N5O/c16-15(17,12-4-2-1-3-5-12)11-22-9-13(19-20-22)8-21-7-6-18-14(23)10-21/h1-5,9H,6-8,10-11H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYJFJLAQBOLPNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=O)N1)CC2=CN(N=N2)CC(C3=CC=CC=C3)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.